Cas no 2227711-39-7 ((1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol
• CAS No: 2227711-39-7
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5934834
• PubChem ID: 96893748
• Update Time: 2025-05-20

(1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol
• EN300-1907797
• 2227711-39-7

• Inchi： 1S/C8H11BrN2O/c9-6-1-2-7(11-5-6)8(12)3-4-10/h1-2,5,8,12H,3-4,10H2/t8-/m0/s1
• InChI Key： ZFJMIYMAZYZIBR-QMMMGPOBSA-N
• SMILES： BrC1=CN=C(C=C1)[C@H](CCN)O

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol

Recent Advances in the Study of (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol (CAS: 2227711-39-7) in Chemical Biology and Pharmaceutical Research

The compound (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol (CAS: 2227711-39-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral amino alcohol derivative, characterized by its 5-bromopyridin-2-yl moiety, has been identified as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel enzyme inhibitors, receptor modulators, and other therapeutic agents, highlighting its versatility and importance in medicinal chemistry.

One of the most notable findings in recent research is the role of (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the bromopyridine scaffold of this compound has been shown to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further preclinical evaluation.

In addition to its applications in kinase inhibition, (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol has been investigated for its potential in central nervous system (CNS) drug development. Researchers have utilized its chiral center to synthesize enantiomerically pure compounds targeting neurotransmitter receptors. A recent study in ACS Chemical Neuroscience reported that analogs of this compound displayed significant affinity for GABA-A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study emphasized the importance of the bromine substituent in modulating receptor binding and selectivity, providing valuable insights for future drug design efforts.

Another area of interest is the use of (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol in the synthesis of proteolysis-targeting chimeras (PROTACs). PROTACs are a novel class of therapeutics that degrade target proteins via the ubiquitin-proteasome system. Recent work published in Nature Chemical Biology described the incorporation of this compound into PROTAC molecules designed to degrade oncogenic proteins. The researchers found that the bromopyridine moiety facilitated efficient protein degradation, underscoring the compound's utility in this emerging therapeutic paradigm.

Despite these promising developments, challenges remain in the optimization of (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol-based compounds. Issues such as metabolic stability, solubility, and off-target effects need to be addressed to advance these molecules into clinical trials. However, the compound's unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic avenues. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery.

In conclusion, (1S)-3-amino-1-(5-bromopyridin-2-yl)propan-1-ol (CAS: 2227711-39-7) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, CNS drug development, and PROTAC synthesis highlight its broad potential. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.